2-({3-[(Butylamino)carbonyl]anilino}carbonyl)-benzoic acid

• IUPAC Name: 2-[[3-(butylcarbamoyl)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C19H20N2O4/c1-2-3-11-20-17(22)13-7-6-8-14(12-13)21-18(23)15-9-4-5-10-16(15)19(24)25/h4-10,12H,2-3,11H2,1H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key: PYKHZMSWSIGLBK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

2-({3-[(Butylamino)carbonyl]anilino}carbonyl)-benzoic acid, also known as 2-benzoyl-3-butanamido-anilide, is a novel synthetic compound that is used in a variety of scientific research applications. It is a type of carboxylic acid and is derived from the combination of benzoic acid and butylamine. This compound has been used to study the biochemical and physiological effects of various compounds, as well as the mechanisms of action and advantages and limitations of laboratory experiments.

Scientific Research Applications

Transition-metal Catalyzed C-H Bond Carbonylation

The transition-metal-catalyzed carbonylation of C-H bonds using carbon monoxide has been a significant area of research. This method is used for synthesizing various carbonyl compounds, including acids, ketones, esters, amides, and anhydrides, which are crucial intermediates in organic synthesis and pharmaceutical manufacturing (Yukun Yi, Ming Z. Chen, Zheng‐Hui Guan, 2015).

Chemical Fixation of CO2 with Aniline Derivatives

Aniline derivatives reacting with CO2 can lead to the formation of functionalized azole compounds, showcasing a novel methodology for synthesizing important natural and biologically active azole derivatives. This approach emphasizes the utilization of CO2 as a renewable resource in chemical synthesis (E. Vessally, K. Didehban, M. Babazadeh, A. Hosseinian, L. Edjlali, 2017).

Biologically Active Plant Compounds

Research on natural carboxylic acids from plants, such as benzoic acid derivatives, has shown these compounds to possess significant antioxidant, antimicrobial, and cytotoxic activity. Understanding the structure-related bioactivity of these compounds can lead to the development of new therapeutic agents (B. Godlewska-Żyłkiewicz, R. Świsłocka, M. Kalinowska, A. Golonko, G. Świderski, Żaneta Arciszewska, Edyta Nalewajko-Sieliwoniuk, M. Naumowicz, W. Lewandowski, 2020).

Metal Influence on Ligands

Studies on the influence of metals on the electronic systems of biologically important ligands, including benzoic acid derivatives, have provided insights into how metals can modulate the reactivity and stability of these compounds, which is crucial for their interactions with biological targets (W. Lewandowski, M. Kalinowska, H. Lewandowska, 2005).

Aromatic Nitro Compounds Reduction

The reductive carbonylation of nitro aromatics using carbon monoxide, leading to aromatic amines, isocyanates, carbamates, and ureas, has been extensively studied. This process highlights the role of CO as a reductant in synthesizing key intermediates for pharmaceuticals and agrochemicals (A. M. Tafesh, J. Weiguny, 1996).